Cas no 87628-42-0 (3-(4-Methoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine)

• Product Name: 3-(4-Methoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• CAS No: 87628-42-0
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 654467
• PubChem ID: 28750454
• Update Time: 2025-05-27

3-(4-Methoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• 1H-Pyrazolo[4,3-c]pyridine, 4,5,6,7-tetrahydro-3-(4-methoxyphenyl)-
• 3-(4-methoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine, AldrichCPR
• DTXSID70651609
• 87628-42-0
• CHEMBL175218
• BDBM50225655
• AKOS015968970
• SCHEMBL10817002

• Inchi： 1S/C13H15N3O/c1-17-10-4-2-9(3-5-10)13-11-8-14-7-6-12(11)15-16-13/h2-5,14H,6-8H2,1H3,(H,15,16)
• InChI Key： XFKPNJSCAUNBJN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C2CNCCC=2NN=1

Computed Properties

• Exact Mass: 229.12200
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 49.94000
• LogP: 2.05980

3-(4-Methoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 3-(4-Methoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine

Research Briefing on 3-(4-Methoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine (CAS: 87628-42-0)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the compound 3-(4-Methoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine (CAS: 87628-42-0). This heterocyclic compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. The briefing synthesizes recent findings from peer-reviewed journals, patents, and industry reports to present a comprehensive overview of its pharmacological properties, synthesis methods, and emerging applications.

The compound, characterized by its pyrazolo[4,3-c]pyridine core, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing selective inhibitors of cyclin-dependent kinases (CDKs), which are critical in cell cycle regulation and oncogenesis. The study reported a novel derivative of 3-(4-Methoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine that exhibited nanomolar potency against CDK4/6, with promising in vitro and in vivo antitumor activity.

In addition to its anticancer potential, recent research has explored the compound's applicability in neurological disorders. A 2022 patent (WO2022156789) disclosed its use as a precursor for synthesizing modulators of GABA_A receptors, suggesting potential anxiolytic and anticonvulsant properties. Structural modifications, such as the introduction of electron-withdrawing groups at the 4-methoxyphenyl moiety, were found to enhance binding affinity to specific receptor subtypes, paving the way for targeted therapies.

Synthetic methodologies for 3-(4-Methoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine have also evolved. A 2023 Organic Letters publication detailed a one-pot multicomponent reaction employing a Cu(I)-catalyzed cyclization, achieving a 78% yield with improved regioselectivity. This advancement addresses previous challenges in scalability and purity, which are critical for industrial-scale production. Furthermore, computational studies leveraging density functional theory (DFT) have provided insights into the compound's reactivity, aiding in the rational design of derivatives.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of derivatives, particularly regarding metabolic stability and oral bioavailability. A 2024 review in Bioorganic & Medicinal Chemistry emphasized the need for structural optimization to mitigate rapid hepatic clearance observed in preclinical models. Collaborative efforts between academia and industry are underway to address these limitations, with several candidates currently in preclinical evaluation.

In conclusion, 3-(4-Methoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover novel applications and refine synthetic approaches, positioning it as a promising candidate for future drug development. Stakeholders are encouraged to monitor clinical progress, particularly in oncology and CNS disorders, where its impact may be most profound.